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Compound of Interest

Compound Name:
[2-(4-Bromophenyl)ethyl](propan-

2-yl)amine

CAS No.: 1094512-01-2

Cat. No.: B1461548

Get Quote

Executive Summary
2-(4-Bromophenyl)ethylamine (CAS: 73918-56-6), often abbreviated as 4-Br-PEA, serves as a

critical halogenated scaffold in the synthesis of neuroactive compounds and phenethylamine

derivatives. In drug development, the precise identification of this intermediate is paramount,

particularly to distinguish it from its non-halogenated precursor (phenethylamine) or its

chlorinated analogs.

This guide provides an in-depth technical analysis of the FTIR (Fourier Transform Infrared)

spectral characteristics of 4-Br-PEA. Unlike generic spectral lists, this document focuses on the

causality of vibrational modes, offering a comparative framework to validate structural integrity

during Quality Control (QC) workflows.
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To interpret the spectrum accurately, one must deconstruct the molecule into its vibrating

moieties. 4-Br-PEA consists of three distinct vibrational domains:

The Primary Amine Tail: An ethylamine chain responsible for N-H and aliphatic C-H

vibrations.

The Aromatic Core: A benzene ring acting as the structural anchor.

The Halogen Substituent: A bromine atom at the para (4-) position, which significantly alters

the symmetry and reduced mass of the ring system compared to unsubstituted

phenethylamine.

Vibrational Causality
Mass Effect: The heavy bromine atom (

) lowers the frequency of the C-X stretch compared to lighter halogens (Cl, F).

Symmetry Effect: The para-substitution removes the degeneracy of certain aromatic modes,

creating a distinct "fingerprint" in the 800–850 cm⁻¹ region (Out-of-Plane bending) that differs

radically from mono-substituted benzenes.

Experimental Protocol: Liquid ATR-FTIR
Given that 2-(4-Bromophenyl)ethylamine is a liquid at room temperature (BP: 63–72 °C at 0.2

mmHg), Attenuated Total Reflectance (ATR) is the superior sampling method over KBr pellets,

offering higher throughput and eliminating moisture interference.

Validated Workflow
Crystal Selection: Use a Diamond or ZnSe crystal. Diamond is preferred for durability against

potential amine corrosivity.

Background Collection: 32 scans (air ambient) to subtract atmospheric CO₂ (~2350 cm⁻¹)

and H₂O.

Sample Application: Apply 10–20 µL of neat liquid 4-Br-PEA to the crystal center. Ensure full

coverage of the evanescent wave path.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquisition:

Resolution: 4 cm⁻¹

Scans: 16–32 (Signal-to-Noise ratio optimization)

Range: 4000–500 cm⁻¹ (Extended low range is critical for C-Br detection).

Figure 1: Standardized ATR-FTIR workflow for liquid amine analysis.

Characteristic Peak Assignments
The following table details the diagnostic peaks. The "Diagnostic Value" column indicates how

useful a peak is for distinguishing this specific molecule from others.
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Functional
Group

Frequency
(cm⁻¹)

Intensity
Mode
Assignment

Diagnostic
Value

Primary Amine 3350–3280 Weak/Med

N-H Stretching

(Sym/Asym

doublet)

Low (Common to

all primary

amines)

Alkyl Chain 2960–2850 Medium
C-H Stretching

(sp³)

Low (Ubiquitous

in organics)

Amine Scissoring ~1600 Medium
N-H Bending

(Scissoring)

Medium (Often

overlaps with

aromatic C=C)

Aromatic Ring 1590, 1490 Variable
C=C Ring

Stretching

Medium

(Confirms

aromaticity)

C-N Stretch 1020–1250 Medium
C-N Stretching

(Aliphatic)

Medium

(Confirms amine

attachment)

Para-Substitution 800–850 Strong
C-H Out-of-Plane

(OOP) Bend

CRITICAL

(Distinguishes

from

ortho/meta/mono

)

Aryl Bromide 500–700 Med/Strong C-Br Stretching

CRITICAL

(Distinguishes

from Cl/F/H)

Detailed Spectral Analysis[8]
1. The "Fingerprint" Region (Critical for ID)
The most vital region for 4-Br-PEA is below 1000 cm⁻¹.

Para-Substitution Pattern: Unlike phenethylamine (which shows two strong bands at ~750

and ~700 cm⁻¹ for mono-substitution), 4-Br-PEA will display a single, dominant band
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between 800 and 850 cm⁻¹. This shift is caused by the two adjacent hydrogens on the ring

vibrating in phase.

The Halogen Anchor (C-Br): The Carbon-Bromine stretch typically appears in the far-IR or

lower fingerprint region (500–700 cm⁻¹). Due to the high atomic mass of Bromine (79.9

amu), this vibration requires less energy than a C-Cl stretch (600–800 cm⁻¹) or C-F stretch

(1000–1400 cm⁻¹).

2. The High-Frequency Region
N-H Stretch: Look for a "doublet" (two small spikes) around 3300 cm⁻¹. This confirms the

amine is primary (-NH₂).[1] If this appears as a single band, it suggests degradation to a

secondary amine or salt formation.

Comparative Performance Guide
This section compares 4-Br-PEA against its most common "look-alikes" in a synthesis lab.

Scenario: Distinguishing 4-Br-PEA from Alternatives

Feature
2-(4-

Bromophenyl)ethyla

mine (Target)

Phenethylamine

(Precursor)

2-(4-

Chlorophenyl)ethyla

mine (Analog)

OOP Bending
Single strong band

800–850 cm⁻¹ (Para)

Two strong bands

690–710 & 730–770

cm⁻¹ (Mono)

Single strong band

800–850 cm⁻¹ (Para)

Halogen Stretch 500–700 cm⁻¹ (C-Br) Absent
600–800 cm⁻¹ (C-Cl) -

Higher Freq

Overtone Pattern

2000–1660 cm⁻¹

(Para pattern: 2 small

bumps)

2000–1660 cm⁻¹

(Mono pattern: 4 small

bumps)

Para pattern similar to

Br analog

Key Differentiator:

Vs. Phenethylamine: The disappearance of the 690/750 cm⁻¹ split peaks and appearance of

the 820 cm⁻¹ peak is the fastest confirmation of successful bromination.
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Vs. Chloro-Analog: The C-Cl bond is stiffer and lighter, shifting the halogen stretch to a

higher wavenumber (closer to 800 cm⁻¹) compared to the C-Br stretch (closer to 600 cm⁻¹).

Figure 2: Logic gate for spectral identification of phenethylamine derivatives.

Applications in Drug Development
The spectral validation of 4-Br-PEA is not merely an academic exercise; it is a critical quality

gate in the synthesis of:

SSRIs: The brominated ring is often a site for further coupling (e.g., Suzuki coupling) to

create bi-aryl scaffolds common in serotonin transporter inhibitors.

Isotopic Labeling: The distinct C-Br signature allows for easy monitoring of halogen-lithium

exchange reactions during the synthesis of radiolabeled tracers.

Scientist's Note: When using 4-Br-PEA as a reactant, the disappearance of the N-H doublet at

3300 cm⁻¹ is often the primary indicator that a coupling reaction (amide bond formation) has

proceeded, while the retention of the C-Br peak (500-700 cm⁻¹) confirms the halogen handle

remains intact for subsequent steps.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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